(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H12ClNO5/c14-8-4-7(5-10-11(8)20-6-19-10)12(16)15-3-1-2-9(15)13(17)18/h4-5,9H,1-3,6H2,(H,17,18)/t9-/m0/s1
• InChI Key: NGQRMBFZTJOLJE-VIFPVBQESA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC3=C(C(=C2)Cl)OCO3)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)C2=CC3=C(C(=C2)Cl)OCO3)C(=O)O
• Molecular Formula: C13H12ClNO5
• Molecular Weight: 297.69 g/mol

Description

(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential use in scientific research. It is a potent agonist of both the CB1 and CB2 receptors, which are part of the endocannabinoid system.

Mechanism of Action

(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid acts as an agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes such as appetite, pain perception, and immune function. This compound binds to the CB1 and CB2 receptors, leading to the activation of downstream signaling pathways that ultimately result in the physiological effects associated with the compound.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have potent analgesic effects, making it a potential treatment for chronic pain. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for various inflammatory conditions. Additionally, this compound has been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid has several advantages for use in lab experiments. It is a potent agonist of the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. Additionally, this compound has a long half-life, which allows for prolonged exposure in experiments. However, there are also limitations to the use of this compound in lab experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of endogenous cannabinoids. Additionally, this compound has a high affinity for the CB1 receptor, which may limit its usefulness in studies that focus on the CB2 receptor.

Future Directions

There are several future directions for research on (2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid. One potential area of study is the development of new synthetic cannabinoids that have improved efficacy and fewer side effects. Additionally, research could focus on the development of new drugs that target the endocannabinoid system for the treatment of various medical conditions. Finally, research could explore the role of the endocannabinoid system in various physiological processes to better understand the potential therapeutic applications of compounds like this compound.

Synthesis Methods

(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid can be synthesized through a multistep process that involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 2,5-dimethoxytetrahydrofuran followed by a series of chemical reactions that ultimately lead to the formation of the final product. The synthesis of this compound is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

(2S)-1-(7-chloro-1,3-benzodioxole-5-carbonyl)pyrrolidine-2-carboxylic acid has been used extensively in scientific research due to its potent agonist activity at the CB1 and CB2 receptors. It has been studied for its potential use in the treatment of various medical conditions such as chronic pain, multiple sclerosis, and epilepsy. This compound has also been used in studies exploring the role of the endocannabinoid system in various physiological processes such as appetite regulation, pain perception, and immune function.